
Essential Safety and Operational Guide for D-
erythro-Sphingosine-13C2,D2

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: D-erythro-Sphingosine-13C2,D2

Cat. No.: B10782803 Get Quote

This guide provides immediate safety, handling, and disposal protocols for D-erythro-
Sphingosine-13C2,D2, tailored for researchers, scientists, and drug development

professionals. Given the conflicting hazard information available, a conservative approach to

personal protective equipment (PPE) and handling is strongly advised.

Hazard Assessment and Personal Protective
Equipment (PPE)
While some safety data sheets (SDS) for the parent compound, D-erythro-Sphingosine, do not

classify it as hazardous under OSHA standards, other sources indicate potential risks. One

SDS classifies it as harmful if swallowed, causing skin and eye irritation, and potentially

causing respiratory irritation[1][2][3]. Therefore, it is prudent to handle this compound with a

comprehensive suite of personal protective equipment.
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PPE Category Item Specification Rationale

Eye Protection

Safety Glasses with

Side Shields or

Goggles

Must meet ANSI

Z87.1 standards[4][5]

Protects against

splashes and airborne

particles that could

cause serious eye

irritation[3].

Hand Protection
Chemical-Resistant

Gloves

Nitrile or butyl rubber

gloves are

recommended. Check

manufacturer's

compatibility data[5].

Prevents skin contact,

which may cause

irritation[3].

Contaminated gloves

should be removed

before touching other

surfaces[4].

Body Protection Laboratory Coat

Flame-resistant

material if open

flames are present[4].

Protects skin and

personal clothing from

contamination.

Respiratory Protection
NIOSH/MSHA

Approved Respirator

Recommended if

handling powders

outside of a ventilated

enclosure or if

irritation is

experienced.

Minimizes inhalation

of dust that may

cause respiratory

irritation[3].

Operational Handling and Storage
Handling:

Ventilation: Handle in a well-ventilated area. For procedures that may generate dust or

aerosols, a chemical fume hood or a Class II Biosafety Cabinet is recommended[6].

Avoid Contact: Take measures to avoid contact with skin, eyes, and clothing[2].

Aerosol Prevention: Avoid actions that could generate dust.
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Hygiene: Wash hands thoroughly after handling[3]. Do not eat, drink, or smoke in the

handling area[3].

Storage:

Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated place. The

recommended storage temperature is -20°C.

Incompatibilities: Keep away from strong oxidizing agents.

Disposal Plan
Dispose of D-erythro-Sphingosine-13C2,D2 and any contaminated materials in accordance

with all applicable federal, state, and local environmental regulations.

Waste Categorization:

Solid Waste: Unused or contaminated solid material should be collected in a designated,

labeled hazardous waste container.

Liquid Waste: Solutions containing the compound should be collected in a labeled, sealed

container for hazardous liquid waste.

Contaminated PPE: Used gloves, lab coats, and other disposable PPE should be disposed

of as hazardous waste.

Disposal Procedure:

Segregation: Do not mix with other waste streams unless compatible.

Labeling: Clearly label waste containers with the chemical name and associated hazards.

Collection: Arrange for collection by your institution's environmental health and safety (EHS)

department or a licensed chemical waste disposal company.
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The following diagram outlines the procedural steps for the safe handling of D-erythro-
Sphingosine-13C2,D2 from receipt to disposal.
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Click to download full resolution via product page

Safe handling workflow for D-erythro-Sphingosine-13C2,D2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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